![molecular formula C24H22F2N2O2 B8102925 (S)-3-fluoro-4-(4-((2-(3-fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide](/img/structure/B8102925.png)
(S)-3-fluoro-4-(4-((2-(3-fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide
Overview
Description
(S)-3-fluoro-4-(4-((2-(3-fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide is a useful research compound. Its molecular formula is C24H22F2N2O2 and its molecular weight is 408.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Kappa Opioid Receptor Antagonism
- (S)-3-fluoro-4-(4-((2-(3-fluorophenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide exhibits high affinity and selectivity for kappa opioid receptors. It demonstrates potent antagonistic properties in vitro and potential as a receptor occupancy tracer for in vivo studies (Mitch et al., 2011).
Met Kinase Inhibition
- The compound has been implicated in the discovery and evaluation of Met kinase inhibitors, contributing to the development of anticancer agents (Schroeder et al., 2009).
Fluorescent Chemo-Sensing
- Derivatives of the compound have been used in developing fluorescent "turn on" chemo-sensors for selective detection of aluminum ions, Al3+, showing potential for monitoring such ions in living cells (Rahman et al., 2017).
Antineoplastic Applications
- It has been studied as part of the metabolism of Flumatinib, an antineoplastic tyrosine kinase inhibitor used in treating chronic myelogenous leukemia (Gong et al., 2010).
Crystal Structure Analysis
- The compound's crystal structure has been analyzed, providing insights into its molecular packing and potential applications in medicinal chemistry (Deng et al., 2014).
Polymerase Inhibition
- This compound has been identified in the optimization of benzimidazole carboxamide poly(ADP-ribose) polymerase inhibitors, which are significant in cancer treatment (Penning et al., 2010).
Antipsychotic Potential
- Analogues of the compound have been synthesized as potential antipsychotics, showing dopamine antagonistic activity (van Wijngaarden et al., 1987).
Histone Deacetylase Inhibition
- The compound has been part of the design and biological evaluation of histone deacetylase inhibitors, indicating potential use in cancer therapy (Zhou et al., 2008).
Fluorine-Containing Pharmaceuticals
- Research has been conducted on fluorine-containing compounds like this for their potential as antibacterial agents (Holla et al., 2003).
properties
IUPAC Name |
3-fluoro-4-[4-[[(2S)-2-(3-fluorophenyl)pyrrolidin-1-yl]methyl]phenoxy]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22F2N2O2/c25-19-4-1-3-17(13-19)22-5-2-12-28(22)15-16-6-9-20(10-7-16)30-23-11-8-18(24(27)29)14-21(23)26/h1,3-4,6-11,13-14,22H,2,5,12,15H2,(H2,27,29)/t22-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHHMECUDUQRPJT-QFIPXVFZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)CC2=CC=C(C=C2)OC3=C(C=C(C=C3)C(=O)N)F)C4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)CC2=CC=C(C=C2)OC3=C(C=C(C=C3)C(=O)N)F)C4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22F2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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